N-(4-{[2-(2,4-dimethylphenoxy)acetyl]amino}phenyl)butanamide

• IUPAC Name: N-[4-[[2-(2,4-dimethylphenoxy)acetyl]amino]phenyl]butanamide
• InChI: InChI=1S/C20H24N2O3/c1-4-5-19(23)21-16-7-9-17(10-8-16)22-20(24)13-25-18-11-6-14(2)12-15(18)3/h6-12H,4-5,13H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key: VCIJXWQRNZJSSF-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=C(C=C1)NC(=O)COC2=C(C=C(C=C2)C)C
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

N-(4-{[2-(2,4-dimethylphenoxy)acetyl]amino}phenyl)butanamide, commonly known as DPNB, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPNB belongs to the class of amides and is structurally similar to other compounds that have been used as drugs for various medical conditions.

Mechanism of Action

DPNB exerts its effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, molecules that play a key role in inflammation and pain. By inhibiting COX enzymes, DPNB reduces the production of prostaglandins, leading to a reduction in pain, inflammation, and fever.
Biochemical and Physiological Effects
DPNB has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are molecules that play a key role in inflammation. Additionally, DPNB has been shown to reduce the production of reactive oxygen species, which are molecules that can cause damage to cells and tissues.

Advantages and Limitations for Lab Experiments

One advantage of using DPNB in lab experiments is that it has been extensively studied and characterized, making it a well-understood compound. Additionally, DPNB has been shown to have a wide range of potential therapeutic applications, making it a versatile compound for use in lab experiments. However, one limitation of using DPNB is that it can be difficult to synthesize in large quantities, which can limit its use in some experiments.

Future Directions

There are a number of potential future directions for research on DPNB. One area of research could be to further investigate its potential use in the treatment of neurodegenerative diseases. Additionally, research could be done to investigate the potential use of DPNB in combination with other compounds for the treatment of pain and inflammation. Finally, research could be done to develop more efficient methods for the synthesis of DPNB, which could make it more widely available for use in lab experiments.

Synthesis Methods

DPNB is synthesized by a multistep process involving the reaction of 2,4-dimethylphenol with acetic anhydride to form 2-(2,4-dimethylphenoxy)acetyl chloride. This intermediate is then reacted with 4-aminobutyric acid to form DPNB.

Scientific Research Applications

DPNB has been extensively studied for its potential use in the treatment of various medical conditions. It has been found to have anti-inflammatory, analgesic, and antipyretic properties, making it a potential candidate for the treatment of pain and fever. Additionally, DPNB has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.